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Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945 Get Quote

For Immediate Release

This document provides a comprehensive overview of the safety precautions and handling

guidelines for hydrazine acetate, a compound requiring meticulous management in research

and development environments. This guide is intended for researchers, scientists, and drug

development professionals to ensure the safe and compliant use of this substance.

Executive Summary
Hydrazine acetate is a highly toxic and carcinogenic compound that presents significant health

risks upon exposure through inhalation, ingestion, or skin contact. It is also recognized as a

skin sensitizer and is very toxic to aquatic life. Strict adherence to safety protocols, including

the use of appropriate personal protective equipment (PPE) and engineering controls, is

imperative to mitigate these risks. This guide outlines the hazardous properties of hydrazine
acetate, provides detailed handling and emergency procedures, and offers a framework for its

safe use in a laboratory setting.

Hazard Identification and Classification
Hydrazine acetate is classified as a hazardous substance with the following primary concerns.

[1][2]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[1][2][3]
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Skin Sensitization: May cause an allergic skin reaction (Category 1).[2][3]

Carcinogenicity: May cause cancer (Category 1B).[1][2][3] It is considered a suspected

human carcinogen.[1][4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3][4]

GHS Hazard Pictograms:
Skull and Crossbones

Health Hazard

Environment

Signal Word: Danger
Physical and Chemical Properties
A summary of the key physical and chemical properties of hydrazine acetate is provided in the

table below.

Property Value Reference

Molecular Formula C₂H₈N₂O₂ [4]

Molecular Weight 92.097 g/mol [4]

Appearance
White to light yellow crystalline

powder
[5][6]

Melting Point 100-102 °C [6]

Boiling Point 117.1 °C at 760 mmHg [4]

Solubility Soluble in water. [7]

Toxicological Information
Hydrazine acetate is acutely toxic through oral, dermal, and inhalation routes of exposure.

While specific LD50 and LC50 data for hydrazine acetate are not readily available, the acute
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toxicity estimate (ATE) values highlight its significant toxicity.

Route of Exposure
Acute Toxicity Estimate
(ATE)

Reference

Oral 50 - 300 mg/kg [1]

Dermal 200 - 1000 mg/kg [1]

Inhalation (Mist) 0.5 - 1 mg/L [1]

Mechanism of Toxicity
The toxicity of hydrazine and its derivatives is linked to their ability to disrupt the balance of

neurotransmitters and generate reactive species. Hydrazine's neurotoxicity stems from its

interference with the equilibrium between gamma-aminobutyric acid (GABA), the primary

inhibitory neurotransmitter, and glutamate, the primary excitatory neurotransmitter.[8] It

achieves this by inhibiting pyridoxine (vitamin B6) and its active form, pyridoxal 5' phosphate

(P5P), which is a crucial cofactor for the synthesis of GABA.[8] This reduction in GABA levels

can lead to neurological effects such as seizures.[8] Furthermore, the biotransformation of

hydrazines can lead to the formation of free radical species, which can bind to cellular

macromolecules, cause oxidative stress, and lead to cellular dysfunction and DNA damage.[9]

[10]
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Simplified Mechanism of Hydrazine Acetate Toxicity.

Occupational Exposure Limits
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Currently, there are no specific occupational exposure limits (OELs) established for hydrazine
acetate.[2][4][11] Therefore, it is prudent to adhere to the OELs for hydrazine as a conservative

measure.

Organization Limit and Type Value Reference

OSHA PEL (8-hour TWA) 1 ppm [12][13]

NIOSH REL (2-hour Ceiling) 0.03 ppm [7][12]

ACGIH TLV (8-hour TWA) 0.01 ppm [12][14]

Experimental Protocols: Safe Handling Procedures
Due to its classification as a carcinogen and highly toxic substance, all work with hydrazine
acetate must be conducted in a designated area within a properly functioning chemical fume

hood.[6][15]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling hydrazine acetate:[6]

Hand Protection: Double gloving with nitrile or other chemical-protective gloves is required.

[16][17]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if

there is a risk of splashing.[6]

Skin and Body Protection: A flame-resistant lab coat must be worn.[6] Ensure clothing covers

the legs and wear closed-toe shoes.[16]

Respiratory Protection: All handling of hydrazine acetate powder must be performed in a

chemical fume hood.[6] If engineering controls are not sufficient, a NIOSH-approved

respirator may be necessary.[4]

Weighing and Dispensing Protocol
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Weighing of toxic powders can lead to airborne particles, posing a significant inhalation hazard.

The following protocol must be followed:

Preparation: Designate a specific area within the chemical fume hood for weighing. Cover

the work surface with disposable bench paper.[15][16]

Taring: Place a labeled, sealable container on the balance inside the fume hood and tare it.

Dispensing: Carefully transfer the hydrazine acetate powder into the pre-tared container

within the fume hood. Use a disposable spatula.[16] Keep the stock container closed as

much as possible.[18]

Sealing and Re-weighing: Securely close the container with the dispensed powder. If

necessary, this sealed container can be moved to a balance outside the hood for a more

accurate reading.

Adjustments: If the weight needs to be adjusted, return the sealed container to the fume

hood before opening it to add or remove material.[15]

Cleanup: Dispose of the bench paper and any disposable tools as hazardous waste.

Decontaminate the weighing area by wiping surfaces with a towel wetted with a solvent in

which hydrazine acetate is soluble. Do not use a dry brush, as this can generate dust.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-carcinogens
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/product/b1329945?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-carcinogens
https://www.benchchem.com/product/b1329945?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Designated Area
in Fume Hood

Tare a Sealable Container
(inside fume hood)

Dispense Hydrazine Acetate
(inside fume hood)

Seal the Container

Weigh the Sealed Container

Weight Correct?

Adjust Amount
(inside fume hood)

No

Cleanup and Decontamination

Yes

End

Click to download full resolution via product page

Workflow for Weighing Hydrazine Acetate Powder.
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Storage and Transport
Storage: Store hydrazine acetate in a tightly closed, clearly labeled container in a cool, dry,

and well-ventilated area.[4] It should be stored away from incompatible substances such as

strong oxidizing agents.[19] Long-term storage at -20°C is recommended.[19] The storage

area for carcinogens must be labeled with a "carcinogen" sign.[20]

Transport: When transporting hydrazine acetate between laboratories, use a secondary,

unbreakable container.[21]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required for any exposure to hydrazine acetate.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek immediate medical

attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[4]

Accidental Release Measures
Small Spills: For small spills of solid material, carefully sweep or vacuum up the material and

place it into a suitable, labeled, and closed container for disposal.[4] Avoid generating dust.

[4] Ensure adequate ventilation.

Large Spills: Evacuate the area immediately. Do not attempt to clean up a large spill yourself.

[6] Contact your institution's emergency response team (e.g., Environmental Health &

Safety).[6] Prevent the spill from entering drains or waterways.[5]
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Logical Flow for Hydrazine Acetate Spill Response.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus and full

protective gear.[4]

Disposal Considerations
Hydrazine acetate and any materials contaminated with it must be disposed of as hazardous

waste.[20] Consult with your institution's Environmental Health & Safety department and follow

all federal, state, and local regulations for hazardous waste disposal.[19] Do not dispose of

down the drain or in general waste.[20]

Conclusion
Hydrazine acetate is a valuable reagent in research and development but poses severe health

and environmental risks. A thorough understanding of its hazards and the implementation of

stringent safety protocols are essential for its safe use. This guide provides a foundation for

establishing safe work practices, but it is crucial for all personnel to receive specific training on

the procedures relevant to their work and to have access to and be familiar with the Safety

Data Sheet for hydrazine acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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